Cas no 7029-49-4 (3-Hexanone, 4-ethyl-4-hydroxy-)

3-Hexanone, 4-ethyl-4-hydroxy- structure
7029-49-4 structure
Product name:3-Hexanone, 4-ethyl-4-hydroxy-
CAS No:7029-49-4
MF:C8H16O2
MW:144.211442947388
CID:547466
PubChem ID:12810330

3-Hexanone, 4-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone, 4-ethyl-4-hydroxy-
    • 4-ethyl-4-hydroxyhexan-3-one
    • 7029-49-4
    • DTXSID60510458
    • Inchi: InChI=1S/C8H16O2/c1-4-7(9)8(10,5-2)6-3/h10H,4-6H2,1-3H3
    • InChI Key: DOGXRKXNNGOCNR-UHFFFAOYSA-N
    • SMILES: CCC(=O)C(CC)(CC)O

Computed Properties

  • Exact Mass: 144.11508
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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